Cas no 2580104-25-0 (rac-tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo2.2.1heptane-3-carboxylate)

• Product Name: rac-tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo2.2.1heptane-3-carboxylate
• CAS No: 2580104-25-0
• MF: C₁₁H₁₈FNO₂
• MW: 215.264526844025
• CID: 5658238
• PubChem ID: 165894877
• Update Time: 2025-06-09

rac-tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo2.2.1heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27733116
• rac-tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo[2.2.1]heptane-3-carboxylate
• 2580104-25-0
• rac-tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo2.2.1heptane-3-carboxylate

• Inchi： 1S/C11H18FNO2/c1-10(2,3)15-9(14)8-7-4-5-11(12,6-7)13-8/h7-8,13H,4-6H2,1-3H3/t7-,8+,11+/m0/s1
• InChI Key： QDGHAGYVOVPUOY-VAOFZXAKSA-N
• SMILES： F[C@]12CC[C@H]([C@H](C(=O)OC(C)(C)C)N1)C2

Computed Properties

• Exact Mass: 215.13215698g/mol
• Monoisotopic Mass: 215.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo2.2.1heptane-3-carboxylate

Professional Introduction to Rac-Tert-Butyl (1R,3S,4R)-1-Fluoro-2-Azabicyclo[2.2.1]Heptane-3-Carboxylate (CAS No. 2580104-25-0)

Rac-Tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo[2.2.1]heptane-3-carboxylate, identified by its CAS number 2580104-25-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural properties and potential biological activities. The presence of a fluoro substituent and a tert-butyl group further enhances its chemical complexity and makes it a subject of intense study for its pharmacological implications.

The molecular structure of Rac-Tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo[2.2.1]heptane-3-carboxylate features a bicyclic framework with an azabutane core, which is a key feature that contributes to its distinct chemical and biological properties. The stereochemistry defined by the (1R,3S,4R) configuration plays a crucial role in determining its interactions with biological targets, making it an intriguing molecule for drug design and development.

In recent years, there has been a growing interest in azabicycloalkanes due to their potential as pharmacophores in the design of novel therapeutic agents. The fluoro substituent in this compound is particularly noteworthy, as fluorine atoms can significantly influence the metabolic stability, lipophilicity, and binding affinity of molecules. This has led to extensive research into fluorinated azabicycloalkanes as candidates for treating various diseases, including neurological disorders and cancer.

One of the most compelling aspects of Rac-Tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo[2.2.1]heptane-3-carboxylate is its potential application in the development of central nervous system (CNS) drugs. The bicyclic structure mimics natural amino acid scaffolds, which are known to interact with a wide range of CNS receptors and enzymes. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The fluoro group enhances the compound's ability to cross the blood-brain barrier, which is a critical factor for effective CNS drug delivery.

The tert-butyl group in the molecule also contributes to its overall pharmacological profile by influencing its solubility and stability. This feature is particularly important for formulating drug candidates that need to maintain efficacy over time while being easily administered to patients. The combination of these structural elements makes Rac-Tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo[2.2.1]heptane-3-carboxylate a promising lead compound for further investigation.

Recent advances in computational chemistry have enabled researchers to more accurately predict the biological activity of complex molecules like this one. Molecular modeling studies have shown that the binding mode of Rac-Tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo[2.2.1]heptane-3-carboxylate with potential target proteins is highly favorable for drug-like properties such as high affinity and selectivity. These computational insights have guided experimental efforts to optimize the compound's structure and improve its pharmacological profile.

In addition to its potential as a drug candidate, Rac-Tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo[2.2.1]heptane-3-carboxylate has also been explored as an intermediate in synthetic chemistry. Its unique structure provides a versatile platform for developing new synthetic methodologies and accessing other functionalized derivatives that may have different biological activities.

The synthesis of this compound presents several challenges due to its complex stereochemistry and the need for precise control over reaction conditions. However, recent breakthroughs in asymmetric synthesis have made it possible to produce enantiomerically pure forms of Rac-Tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo[2.2.1]heptane-3-carboxylate on a larger scale. These advancements have opened up new avenues for studying its biological effects and exploring its therapeutic potential.

Ongoing research continues to uncover new applications for azabicycloalkanes in medicine and beyond. The unique structural features of compounds like Rac-Tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo[2.2.1]heptane-3-carboxylate make them valuable tools for understanding fundamental biological processes and developing innovative treatments for various diseases.

In conclusion, Rac-Tert-butyl (1R,3S,4R)-1-fluoro-2-azabicyclo[2.2.1]heptane-3-carboxylate (CAS No.2580104-25-0) represents a significant advancement in pharmaceutical chemistry with promising applications in drug development and synthetic chemistry. Its unique structure and stereochemistry make it an attractive candidate for further investigation into treating neurological disorders and other diseases.